2-[2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)ethoxy]ethanol

• Molecular Formula: C18H21BrFNO3
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 2-[2-[[5-bromo-2-[(4-fluorophenyl)methoxy]phenyl]methylamino]ethoxy]ethanol
• InChI: InChI=1S/C18H21BrFNO3/c19-16-3-6-18(24-13-14-1-4-17(20)5-2-14)15(11-16)12-21-7-9-23-10-8-22/h1-6,11,21-22H,7-10,12-13H2
• InChI Key: FUODUWCWYXVLCQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)Br)CNCCOCCO)F

Description

2-[2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)ethoxy]ethanol is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is also known as BFAEE and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

BFAEE is believed to exert its anticancer effects by inhibiting the activity of protein kinase C (PKC), which is an enzyme that plays a role in cell growth and division. By inhibiting PKC activity, BFAEE induces apoptosis in cancer cells. BFAEE has also been shown to inhibit the activity of phosphatidylinositol 3-kinase (PI3K), which is another enzyme that plays a role in cell growth and division.
Biochemical and Physiological Effects:
BFAEE has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and inhibit angiogenesis, which is the formation of new blood vessels. BFAEE has also been shown to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

BFAEE has several advantages for use in lab experiments. It is relatively easy to synthesize and can be incorporated into liposomes and nanoparticles for targeted drug delivery. BFAEE also has a low toxicity profile, making it a safe compound to use in lab experiments. However, BFAEE has some limitations. It is not a highly selective inhibitor of PKC and PI3K, meaning that it may also inhibit other enzymes that play a role in cell growth and division. Additionally, BFAEE has poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on BFAEE. One direction is to investigate its potential applications in drug delivery systems further. BFAEE could be incorporated into various types of nanoparticles for targeted drug delivery to cancer cells. Another direction is to investigate the potential of BFAEE as a therapeutic agent for other diseases, such as inflammatory diseases. Finally, further research is needed to identify the specific enzymes that BFAEE inhibits and to determine its selectivity for these enzymes.
Conclusion:
In conclusion, BFAEE is a chemical compound that has potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and has potential applications in drug delivery systems. BFAEE has a low toxicity profile and several advantages for use in lab experiments, but it also has some limitations. Future research on BFAEE should focus on investigating its potential applications in drug delivery systems, as well as its potential as a therapeutic agent for other diseases.

Synthesis Methods

BFAEE is synthesized by reacting 5-bromo-2-[(4-fluorobenzyl)oxy]benzaldehyde with 2-aminoethoxyethanol in the presence of a base. The reaction produces BFAEE as a white solid with a yield of approximately 80%.

Scientific Research Applications

BFAEE has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. BFAEE has also been studied for its potential applications in drug delivery systems, as it can be incorporated into liposomes and nanoparticles for targeted drug delivery.